A Technical Guide to the Isotopic Abundance and Natural Occurrence of Molybdenum-92
A Technical Guide to the Isotopic Abundance and Natural Occurrence of Molybdenum-92
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the natural occurrence and isotopic abundance of Molybdenum-92 (⁹²Mo). It is intended to serve as a foundational resource for professionals in research, science, and drug development who require detailed information on this stable isotope. The guide includes a summary of the isotopic composition of naturally occurring molybdenum, a detailed experimental protocol for determining isotopic abundance, and a workflow diagram illustrating the analytical process.
Molybdenum is a transition metal that is essential for various biological and industrial processes. It exists naturally as seven isotopes, six of which are stable.[1][2] Molybdenum-92 is one of these stable isotopes and finds applications in specialized scientific research, including studies on neutron scattering and the evaluation of the neutron electric dipole moment.[1][3]
Natural Occurrence of Molybdenum
Molybdenum does not occur naturally as a free metal on Earth; it is typically found in oxidized states within various minerals.[4][5] The average concentration of molybdenum in the Earth's crust is approximately 1.5 parts per million, making it the 54th most abundant element.[4] In the oceans, it is the 25th most abundant element, with an average concentration of 10 parts per billion.[4] Molybdenum is also a trace element necessary for most forms of life.
Isotopic Abundance of Molybdenum
The standard atomic weight of molybdenum is 95.95 g/mol .[4] The isotopic composition of naturally occurring molybdenum has been determined through mass-spectrometric measurements.[6] The following table summarizes the isotopic abundance of all naturally occurring molybdenum isotopes.
| Isotope | Atomic Mass (Da) | Isotopic Abundance (Mole Fraction %) | Stability |
| ⁹²Mo | 91.906807 | 14.649 | Stable |
| ⁹⁴Mo | 93.905084 | 9.187 | Stable |
| ⁹⁵Mo | 94.9058374 | 15.873 | Stable |
| ⁹⁶Mo | 95.9046748 | 16.673 | Stable |
| ⁹⁷Mo | 96.906017 | 9.582 | Stable |
| ⁹⁸Mo | 97.905404 | 24.292 | Stable |
| ¹⁰⁰Mo | 99.907468 | 9.744 | Unstable (Radioactive) |
| Data sourced from the Commission on Isotopic Abundances and Atomic Weights.[6][7] |
Experimental Protocol for Isotopic Abundance Determination
The precise determination of molybdenum's isotopic composition is crucial for various geological and environmental studies. The most common and accurate method employed is Multiple-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) .[8][9] This technique allows for high-precision measurement of isotope ratios. To correct for instrumental mass bias, a double-spike technique is often utilized.[8][9][10]
Objective: To accurately determine the isotopic abundance of molybdenum in a given sample.
Methodology: MC-ICP-MS with Double-Spike Correction
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Sample Preparation:
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The sample containing molybdenum is first digested and dissolved to create an aqueous solution.
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A "double-spike," which is an artificially created mixture of two rare molybdenum isotopes (e.g., ⁹⁷Mo and ¹⁰⁰Mo) in a precisely known ratio, is added to the sample solution.
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Chemical Separation:
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To avoid isobaric interferences (i.e., interference from isotopes of other elements with the same mass) from elements like Zirconium (Zr) and Ruthenium (Ru), molybdenum is chemically separated from the sample matrix.[8][9]
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This is typically achieved using multi-stage ion-exchange chromatography.[9][10] The process involves passing the sample solution through columns containing specialized resins that selectively retain and then release molybdenum, effectively purifying it from interfering elements.
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Mass Spectrometric Analysis:
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The purified molybdenum sample, now containing the double-spike, is introduced into the MC-ICP-MS.
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The sample is nebulized and introduced into an argon plasma, which ionizes the molybdenum atoms.
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The ions are then accelerated and passed through a magnetic field, which separates them based on their mass-to-charge ratio.
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Multiple collectors simultaneously measure the ion beams of the different molybdenum isotopes, providing precise ratio measurements.
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Data Correction and Analysis:
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The measured isotope ratios are affected by instrumental mass fractionation.
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The known ratio of the two isotopes in the double-spike allows for the precise calculation and correction of this instrumental mass bias.
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The corrected data yields the true isotopic composition of the original sample.
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Workflow for Molybdenum Isotopic Analysis
The following diagram illustrates the logical workflow for the determination of molybdenum isotopic abundance using the MC-ICP-MS double-spike method.
Caption: Workflow for Molybdenum Isotopic Abundance Determination.
References
- 1. buyisotope.com [buyisotope.com]
- 2. Isotopes of molybdenum - Wikipedia [en.wikipedia.org]
- 3. buyisotope.com [buyisotope.com]
- 4. Molybdenum - Wikipedia [en.wikipedia.org]
- 5. Mo - Molybdenum Metal - SkySpring Nanomaterials - Skyspring Nanomaterials [ssnano.com]
- 6. Atomic Weight of Molybdenum | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
- 7. Molybdenum-92 - isotopic data and properties [chemlin.org]
- 8. pubs.acs.org [pubs.acs.org]
- 9. An enhanced method for molybdenum separation and isotopic determination in uranium-rich materials and geological samples - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
- 10. researchgate.net [researchgate.net]
